Cas no 1598383-18-6 (Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)-)

• Product Name: Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)-
• CAS No: 1598383-18-6
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 4937112
• Update Time: 2025-05-19

Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 9B6W2YN17H
• (R)-2-(3-(Trifluoromethyl)phenyl)morpholine
• Flumexadol, (R)-
• (R)-2-(3-trifluoromethyl-phenyl)-morpholine
• (2R)-2-[3-(trifluoromethyl)phenyl]morpholine
• Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)-

• Inchi： 1S/C11H12F3NO/c12-11(13,14)9-3-1-2-8(6-9)10-7-15-4-5-16-10/h1-3,6,10,15H,4-5,7H2/t10-/m0/s1
• InChI Key： GXPYCYWPUGKQIJ-JTQLQIEISA-N
• SMILES： FC(C1=CC=CC(=C1)[C@@H]1CNCCO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 2
• Topological Polar Surface Area: 21.3

Additional information on Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)-

Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)-: A Comprehensive Overview in Modern Chemical Research

Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)-, identified by its CAS number 1598383-18-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a complex structural framework, has garnered attention due to its unique properties and potential applications in various scientific domains. The molecular structure incorporates a morpholine ring linked to a phenyl group substituted with a trifluoromethyl moiety, contributing to its distinct chemical behavior and reactivity.

The synthesis and characterization of Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)- have been subjects of extensive study in recent years. Researchers have been particularly interested in its potential as an intermediate in the development of novel pharmaceuticals. The presence of the (2R) configuration suggests a specific stereochemical arrangement that could influence its biological activity, making it a valuable candidate for further investigation.

In the context of pharmaceutical chemistry, this compound has shown promise in preliminary studies as a building block for more complex molecules. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Consequently, Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)- has been explored for its potential role in creating new therapeutic agents that target various diseases.

Recent advancements in computational chemistry have enabled more accurate predictions of the properties and reactivity of this compound. Molecular modeling studies indicate that the trifluoromethyl-substituted phenyl ring interacts favorably with biological targets, suggesting its utility in designing drugs with improved efficacy and selectivity. These findings have spurred further interest in exploring the pharmacological potential of Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)-.

The chemical properties of Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)- also make it a fascinating subject for material science research. Its ability to form stable complexes with other molecules has been exploited in the development of new materials with tailored properties. For instance, researchers have investigated its use as a ligand in catalytic systems, where it can enhance reaction rates and selectivity.

Another area of interest is the environmental impact of this compound. Studies have shown that derivatives of morpholine can exhibit biodegradability under certain conditions, which is crucial for ensuring their safe use in industrial applications. Understanding the environmental fate of Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)- and its metabolites is essential for developing sustainable chemical processes.

In conclusion, the compound Morpholine, 2-(3-(trifluoromethyl)phenyl)-, (2R)-, with its CAS number 1598383-18-6, represents a promising avenue for innovation in chemical research. Its unique structural features and versatile reactivity make it a valuable asset in pharmaceutical development, material science, and environmental chemistry. As research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological progress.